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Compound of Interest

Compound Name: LG50643

Cat. No.: B1675217 Get Quote

Despite a comprehensive search of publicly available scientific literature, patent databases,

and chemical repositories, no biological activity, mechanism of action, or experimental data

could be found for the chemical compound LG50643, with CAS number 1350643-73-0.

The compound is identified as 8-Chloro-2-phenyl-3-[(1S)-1-[[9-(tetrahydro-2H-pyran-2-yl)-9H-

purin-6-yl]amino]ethyl]-1(2H)-isoquinolinone.[1] While its chemical structure and basic

physicochemical properties are documented, there is a complete absence of information

regarding its biological targets, signaling pathway interactions, or any in vitro or in vivo

experimental results.

Searches for research articles, clinical trial data, or patents detailing the synthesis and

biological evaluation of LG50643 have yielded no relevant results. This suggests that the

compound may be a novel or proprietary molecule that has not been disclosed in the public

domain, or it may be a research chemical for which biological data has not been published.

Consequently, it is not possible to provide an in-depth technical guide, summarize quantitative

data, detail experimental protocols, or create diagrams of signaling pathways related to

LG50643 as the foundational information is not available.

For researchers, scientists, and drug development professionals interested in this molecule, the

absence of public data indicates that any investigation into its properties would require de novo

screening and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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